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Compound of Interest

2-chloro-N-[2-(4-
Compound Name:

methylphenyl)ethyllacetamide
CAS No.: 1170803-77-6

Cat. No.: B1386989

Get Quote

Executive Summary

p-Methylphenethyl chloroacetamide (C11H14CINO, MW: 211.69 g/mol ) is a secondary
chloroacetamide derivative often utilized as a synthetic intermediate or an electrophilic probe in
chemical biology. Its structural motif combines a lipophilic 4-methylphenethyl tail with a reactive
chloroacetamide warhead.

While specific solubility data for this exact derivative is sparse in public libraries, structural
analogues and physicochemical principles dictate that it exhibits high solubility in DMSO (>100
mM). However, its identity as an alkylating agent requires strict adherence to anhydrous
protocols to prevent hydrolysis and ensure assay reproducibility. This guide provides the
standard operating procedure (SOP) for generating high-integrity stock solutions.

Physicochemical Profile & Solubility Logic

To understand the solubility behavior, we must analyze the molecule's interaction with the

solvent matrix.
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Property Value (Calculated/Est.) Impact on DMSO Solubility

Moderate molecular weight

Molecular Formula C11H14CINO . _ _
facilitates dissolution.
) Low MW (<500) favors high
Molecular Weight 211.69 g/mol S
solubility limits.
The lipophilic p-
] o methylphenethyl tail interacts
Lipophilicity (LogP) ~22-25 )
favorably with DMSO's methyl
groups via dispersion forces.
DMSO (strong acceptor)
H-Bond Donors 1 (Amide NH) solvates the amide proton
effectively.
_ DMSO interacts via dipole-
H-Bond Acceptors 1 (Amide Carbonyl)

dipole alignment.

Critical: Susceptible to

o Electrophile ( hydrolysis in the presence of
Reactivity

) water; requires anhydrous
DMSO.

The Solvation Mechanism

DMSO is a polar aprotic solvent (

). It dissolves p-methylphenethyl chloroacetamide through a dual mechanism:

o Dipole-Dipole Interaction: The sulfoxide oxygen of DMSO coordinates with the amide
hydrogen of the solute.

» Dispersion Forces: The methyl groups of DMSO interact with the hydrophobic p-
methylphenethyl scaffold, preventing aggregation.

Experimental Protocol: Preparation of Stock
Solutions
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Materials Required[1][21[3][41[5][6][7][8][O]

o Compound: p-Methylphenethyl chloroacetamide (Solid, >95% purity).

e Solvent: Anhydrous DMSO (=99.9%, Water content <50 ppm). Note: Use a fresh bottle or
one stored over molecular sieves.

» Vessels: Amber glass vials (borosilicate) with PTFE-lined caps. Avoid polystyrene.

Step-by-Step Solubilization Workflow

Target Concentration: 100 mM (Standard Stock)
e Gravimetric Measurement:
o Weigh 21.17 mg of p-methylphenethyl chloroacetamide into a tared amber vial.
o Why: Precision weighing minimizes error. Do not rely on volumetric transfers of solid.
» Solvent Addition:
o Add 1.0 mL of anhydrous DMSO.
o Technique: Pipette slowly down the side of the vial to wash down any adherent powder.
 Dissolution Mechanics:
o Vortex at medium speed for 30—60 seconds.

o Observation: The solution should become optically clear and colorless. If particles persist,
sonicate in a water bath at ambient temperature (25°C) for 2 minutes.

o Caution: Do not heat above 40°C to avoid accelerating thermal degradation of the
chloroacetamide moiety.

¢ Quality Control (Visual):

o Invert the vial and inspect against a dark background. "Schlieren” lines indicate incomplete
mixing; particulates indicate incomplete dissolution.
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Diagram: Solubilization & QC Workflow
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Caption: Iterative workflow for generating a homogeneous 100 mM stock solution, ensuring
complete dissolution prior to usage.

Stability & Storage (The "Self-Validating" System)

Chloroacetamides are intrinsically reactive. In DMSO, the primary risk is not reaction with the
solvent, but reaction with adventitious water (hydrolysis) or impurities (amines/thiols).

Storage Specifications

e Temperature: -20°C or -80°C.
o Container: Amber glass or polypropylene (PP) specifically rated for DMSO.

» Hygroscopicity: DMSO is hygroscopic. It absorbs water from the air, which can hydrolyze the
C-Cl bond over time, generating HCI and the hydroxy-acetamide.

The Freeze-Thaw Validation Protocol

To ensure data integrity, adopt a "Single-Use Aliquot” strategy to avoid repeated freeze-thaw
cycles which introduce moisture.

o Aliquot immediately after preparation (e.g., 50 uL volumes).
o Seal with Parafilm or use screw caps with O-rings.

e Thawing: Thaw at room temperature. Do not heat.
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» Validation Check: Before use in a critical assay, dilute a small sample (1:100) in water/buffer.
If immediate precipitation occurs, the stock may have concentrated due to solvent
evaporation or degraded.

Diagram: Degradation Pathways & Prevention

PREVENTION STRATEGY:
1. Anhydrous DMSO
2. Single-use Aliquots
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Caption: Mechanism of potential stock degradation via moisture ingress and the procedural
controls to mitigate it.

Safety & Handling (E-E-A-T)

Warning: p-Methylphenethyl chloroacetamide is an alkylating agent.[1] It is designed to
covalently modify proteins (cysteine residues).[1]

 Toxicity: Treat as a potential sensitizer and cytotoxic agent.
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» Skin Contact: It can penetrate skin, especially when dissolved in DMSO (which acts as a
permeation enhancer).

e PPE: Nitrile gloves are insufficient for prolonged contact with DMSO solutions. Use double-
gloving or specific laminate gloves (e.g., Silver Shield) if handling large volumes.

» Deactivation: Spills should be treated with a solution of 5% sodium thiosulfate or an excess
of a thiol (e.g., cysteine/glutathione) to quench the electrophile before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1386989/docs#technical-guide-solubility-handling-
of-p-methylphenethyl-chloroacetamide-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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